Cas no 1626359-59-8 (sulfo-SPDB-DM4)

• Product Name: sulfo-SPDB-DM4
• CAS No: 1626359-59-8
• MF: C₄₆H₆₃ClN₄O₁₇S₃
• MW: 1075.6570
• CID: 3017568
• PubChem ID: 146048619
• Update Time: 2025-10-28

sulfo-SPDB-DM4 Chemical and Physical Properties

Names and Identifiers

• sulfo-SPDB-DM4
• 4-[[5-[[1-[(11-Chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-dia
• MS-31931
• 1626359-59-8
• 4-[[5-[[(2S)-1-[[(1S,2R,3S,5S,6S,16Z,18Z,20R,21S)-11-chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl]oxy]-1-oxopropan-2-yl]-methylamino]-2-methyl-5-oxopentan-2-yl]disulfanyl]-1-(2,5-dioxopyrrolidin-1-yl)oxy-1-oxobutane-2-sulfonic acid
• DA-67854
• 4-((5-(((S)-1-(((14S,16S,32S,33S,2R,4S,10E,12E,14R)-86-Chloro-14-hydroxy-85,14-dimethoxy-33,2,7,10-tetramethyl-12,6-dioxo-7-aza-1(6,4)-oxazinana-3(2,3)-oxirana-8(1,3)-benzenacyclotetradecaphane-10,12-dien-4-yl)oxy)-1-oxopropan-2-yl)(methyl)amino)-2-methyl
• AKOS040743897

• Inchi： 1S/C46H63ClN4O17S3/c1-25-12-11-13-33(64-10)46(59)24-31(65-43(58)48-46)26(2)40-45(6,67-40)34(23-38(55)50(8)29-21-28(20-25)22-30(63-9)39(29)47)66-41(56)27(3)49(7)35(52)16-18-44(4,5)70-69-19-17-32(71(60,61)62)42(57)68-51-36(53)14-15-37(51)54/h11-13,21-22,26-27,31-34,40,59H,14-20,23-24H2,1-10H3,(H,48,58)(H,60,61,62)
• InChI Key： ACJLJPQSHWOFQD-UHFFFAOYSA-N
• SMILES： ClC1C(=C([H])C2C([H])([H])C(C([H])([H])[H])=C([H])C([H])=C([H])C([H])(C3(C([H])([H])C([H])(C([H])(C([H])([H])[H])C4([H])C(C([H])([H])[H])(C([H])(C([H])([H])C(N(C([H])([H])[H])C=1C=2[H])=O)OC(C([H])(C([H])([H])[H])N(C(C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])SSC([H])([H])C([H])([H])C([H])(C(=O)ON1C(C([H])([H])C([H])([H])C1=O)=O)S(=O)(=O)O[H])=O)C([H])([H])[H])=O)O4)OC(N3[H])=O)O[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 1074.303888g/mol
• Monoisotopic Mass: 1074.303888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 71
• Rotatable Bond Count: 18
• Complexity: 2180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 334
• Molecular Weight: 1075.7g/mol

sulfo-SPDB-DM4 Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on sulfo-SPDB-DM4

Comprehensive Overview of sulfo-SPDB-DM4 (CAS No. 1626359-59-8): Structure, Applications, and Research Insights

sulfo-SPDB-DM4 (CAS No. 1626359-59-8) is a highly specialized antibody-drug conjugate (ADC) linker-payload compound, playing a pivotal role in targeted cancer therapies. Its unique structure combines a sulfonated SPDB linker with the potent cytotoxic agent DM4, enabling precise delivery of therapeutic payloads to tumor cells. This article delves into its molecular properties, mechanism of action, and cutting-edge applications in oncology research.

The growing interest in ADCs and targeted drug delivery systems has positioned sulfo-SPDB-DM4 as a focus of numerous preclinical studies. Researchers highlight its enhanced water solubility due to sulfonation, which improves pharmacokinetic profiles compared to non-sulfonated analogs. Recent publications (2023-2024) emphasize its utility in solid tumor and hematologic malignancy models, aligning with the current trend toward personalized medicine.

From a synthetic chemistry perspective, the CAS No. 1626359-59-8 compound exhibits remarkable stability under physiological conditions while maintaining efficient payload release kinetics. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its structural integrity, with the disulfide bridge in the SPDB linker serving as a key cleavage site for intracellular activation. These features address frequent search queries regarding ADC stability optimization and controlled drug release mechanisms.

Comparative studies between sulfo-SPDB-DM4 and other linker-payload combinations (e.g., vc-MMAE) reveal distinct advantages in tumor penetration and bystander effect profiles. The sulfonate group significantly reduces nonspecific binding, a hot topic in ADC development forums. This property correlates with emerging search trends around reducing off-target toxicity in next-generation bioconjugates.

In translational research, sulfo-SPDB-DM4 has been incorporated into ADCs targeting HER2, TROP2, and CD30 antigens. Recent conference abstracts (ASCO 2024) discussed its role in overcoming multidrug resistance, addressing a major pain point in oncology therapeutics. The compound's high drug-to-antibody ratio (DAR) capability also responds to frequent industry inquiries about improving ADC potency.

Quality control protocols for CAS No. 1626359-59-8 emphasize rigorous impurity profiling, particularly for aggregation and payload degradation products. These procedures align with FDA guidance on ADC characterization, a recurring theme in regulatory compliance searches. Stability studies indicate optimal performance at -20°C with desiccants, information highly sought after by formulation scientists.

Emerging applications extend beyond oncology, with exploratory studies investigating sulfo-SPDB-DM4 in autoimmune disease modulation and targeted immunosuppression. This expansion reflects broader market trends toward ADC platform diversification. The compound's modular design facilitates antibody engineering, making it relevant to discussions about bispecific ADC development.

From a commercial perspective, sulfo-SPDB-DM4 availability through specialized life science suppliers meets growing demand from biotech startups and academic labs. Procurement inquiries frequently involve custom conjugation services and GMP-grade quantities, indicating its transition from research tool to clinical-stage material.

Ongoing optimization efforts focus on linker hydrophilicity tuning and payload derivatization, topics dominating recent ADC patent filings. The 1626359-59-8 scaffold serves as a foundation for these innovations, particularly in addressing tumor microenvironment challenges—a key focus area in precision medicine initiatives.

In summary, sulfo-SPDB-DM4 represents a sophisticated tool in the ADC development arsenal, with its CAS No. 1626359-59-8 identifier becoming increasingly prominent in scientific literature. Its evolving applications and optimized properties continue to shape conversations in bioconjugate chemistry and targeted therapy development, making it a compound of enduring relevance in biomedical research.